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Compound of Interest

Compound Name: 2-(Thiophen-3-YL)propan-2-OL

CAS No.: 113546-05-7

Cat. No.: B048682

Get Quote

Executive Safety Summary
2-(Thiophen-3-yl)propan-2-ol (also known as Dimethyl(3-thienyl)carbinol) is a tertiary alcohol

attached to a thiophene ring. Unlike standard aliphatic alcohols (e.g., isopropanol), this

compound contains sulfur.

Critical Disposal Distinction: You cannot dispose of this in standard "Non-Halogenated

Organic" waste streams if your facility separates sulfur-bearing compounds. Incineration of

this compound generates Sulfur Oxides (

), which requires specific scrubbers.

Primary Hazards: Combustible/Flammable liquid; Skin/Eye Irritant; Potential Organ Toxicity

(Liver/Kidneys) typical of thiophene moieties.

Chemical Profile & Hazard Characterization
Before handling, verify the physical state and hazard codes. While vendor data varies for R&D

intermediates, treat with the following conservative profile:
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Property Specification Operational Implication

CAS Number 14762-15-3 Use for waste manifesting.

Formula Contains Sulfur.

Flash Point ~80–95°C (Est.)
Treat as Combustible Liquid

(Class IIIA).

Solubility Organic Solvents
Incompatible with aqueous

waste streams.

Reactivity Acid-Sensitive

Tertiary alcohols can

dehydrate to alkenes in strong

acids; Thiophene ring is

reactive to electrophiles.

Pre-Disposal Segregation Strategy
Effective disposal begins with segregation. Mixing this compound with incompatible streams is

the most common cause of laboratory accidents and regulatory fines.

The "High Sulfur" Rule
Because this molecule contains a thiophene ring, it must be segregated into a waste stream

designated for Sulfur-Containing Organics or High-BTU Incineration.

Do NOT mix with Oxidizers (Peroxides, Nitrates)

Risk of exothermic reaction.

Do NOT mix with Heavy Metals

Thiophenes can complex with metals, complicating waste analysis.

Do NOT flush down the drain. This is strictly prohibited under RCRA and local environmental

regulations.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
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Objective: Ensure personnel safety against vapors and dermal contact.[1][2][3]

Ventilation: All transfers must occur inside a certified chemical fume hood.

PPE:

Gloves: Nitrile (0.11 mm minimum) is generally sufficient for splash protection. For

prolonged handling, use Silver Shield/4H laminate.

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Body: Flame-resistant lab coat and closed-toe shoes.

Phase 2: Waste Container Selection
Select a container compatible with organic solvents and sulfur compounds.

Recommended: High-Density Polyethylene (HDPE) or Amber Glass (if protecting from light).

Avoid: Low-density plastics that may swell with thiophene exposure over time.

Phase 3: Transfer & Bulking
Quenching (If necessary): If the material is part of a reaction mixture containing active

reagents (e.g., Lithium reagents used to synthesize it), quench carefully with

isopropanol/water before placing in the waste container.

Transfer: Pour the liquid into the designated waste container using a funnel to prevent

spillage.

Rinsing: Triple-rinse the original vessel with a compatible solvent (e.g., Acetone or Ethanol).

Add the rinsate to the same waste container.

Phase 4: Labeling & Manifesting
Accurate labeling is vital for the incineration facility.

Label Text: "Hazardous Waste - Flammable, Irritant, Sulfur-Containing."

Constituents: Explicitly list "2-(Thiophen-3-yl)propan-2-ol" and the approximate percentage.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3128/Propanol%202-%20Anhyd-Reagent%20[88-4892]%20(Carolina)%2010-6-16.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/769517?userType=undefined
https://www.chemicals.co.uk/uploads/documents/44%20-%202601%20-%20SDS21053.pdf
https://www.benchchem.com/product/b048682/docs?utm_src=pdf-body#operational-guide-disposal-of-2-thiophen-3-yl-propan-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RCRA Codes (USA): Likely D001 (Ignitable). Check if your region classifies Thiophene

derivatives under specific U-lists (Thiophene is U244, derivatives usually default to

characteristic hazards).

Emergency Procedures (Spill Management)
In the event of a spill outside the fume hood:

Evacuate & Ventilate: Remove ignition sources immediately. Thiophene vapors are heavier

than air and can travel to ignition sources.

Containment: Do not use paper towels (increases surface area for evaporation/ignition). Use

Activated Carbon or Clay/Vermiculite absorbents.

Why? Activated carbon suppresses the "rotten onion" odor typical of thiophenes and

reduces vapor pressure.

Cleanup: Scoop absorbed material into a sealed bag/pail. Label as "Debris contaminated

with Flammable/Sulfur Waste."

Decision Logic & Workflow
The following diagram illustrates the critical decision points for disposing of thiophene-based

alcohols.
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Waste: 2-(Thiophen-3-yl)propan-2-ol

Is it pure or in a mixture?

Mixture with Reagents

Mixture

Pure / Solvent Solution

Pure

Quench Active Reagents
(e.g., n-BuLi, Acids)

Segregation Check:
Contains Sulfur?

Select Stream:
High BTU / Sulfur-Compatible

Yes (Thiophene Ring)

Container: HDPE or Glass
Label: 'Flammable, Sulfur'

Ship for Incineration
(Cement Kiln/Chemical Incinerator)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of thiophene-derivative waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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